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Compound of Interest

Compound Name: Sulbactam-d3

Cat. No.: B15558318

Sulbactam-d3 is the deuterium-labeled version of Sulbactam, a well-established (3-lactamase
inhibitor. The incorporation of three deuterium atoms enhances its utility as an internal standard
in quantitative bioanalytical studies, particularly in liquid chromatography-tandem mass
spectrometry (LC-MS/MS) assays.[1][2] Its near-identical chemical behavior to Sulbactam,
combined with a distinct mass, allows for precise correction of variability during sample
preparation and analysis.[2] This guide provides an in-depth overview of the core physical and
chemical characteristics of Sulbactam-d3, its mechanism of action, and relevant experimental
protocols for its application.

Core Physical and Chemical Properties

Sulbactam-d3 is a white to off-white crystalline solid.[3] As a stable isotope-labeled compound,
its physical properties are nearly identical to those of unlabeled Sulbactam. The primary
distinction lies in its molecular weight, which is increased by the mass of the three deuterium
atoms.

Data Summary

The quantitative physical and chemical data for Sulbactam-d3 and its parent compound,
Sulbactam, are summarized below for direct comparison.

Table 1: Chemical Identifiers and Molecular Properties
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Property

Sulbactam-d3

Sulbactam

Chemical Name

(2S-cis)-3,3-Dimethyl-7-ox0-4-
thia-1-
azabicyclo[3.2.0]heptane-2-
carboxylic Acid 4,4-Dioxide-d3

(2S,5R)-3,3-Dimethyl-7-ox0-4-
thia-1-
azabicyclo[3.2.0]heptane-2-
carboxylic acid 4,4-dioxide[4]
[5]

Synonyms

CP-45899-d3

CP-45,899, Penicillanic Acid
Dioxide, Betamaze[5][6]

Molecular Formula

CsHsD3NOsS

CsH11NOsS[4][7]

Molecular Weight 236.26 g/mol [8] 233.24 g/mol [4][5][71[8]
Not Available (Often tracked by
CAS Number 68373-14-8[4][5][7]
unlabeled CAS)
FKENQMMABCRJMK-
FKENQMMABCRJMK-
InChl Key RITPCOANSA-N (for
RITPCOANSA-N[4][5]
unlabeled)[4][5]

Table 2: Physicochemical Data

Property Sulbactam Value
Appearance White to off-white crystalline powder[3][9]
Melting Point 148-151 °C[4][9][10]; 154-157 °C[11][12]
Water: Soluble (=18 mg/mL)[11][12]PBS (pH
. 7.2): ~5 mg/mL[6]Organic Solvents: Soluble in
Solubility
DMSO, ethanol, methanol, and DMF (~30
mg/mL)[6][10]
pKa (Predicted) 2.62 £ 0.40[11][12]

Optical Rotation

[a]D20 +251° (c=0.01 in pH 5.0 buffer)[9][11][12]

Storage Temperature

2-8°C[5][11][12] or -20°C[6][10]
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Mechanism of Action: B-Lactamase Inhibition

The scientific relevance of Sulbactam-d3 is intrinsically linked to the mechanism of action of
Sulbactam. Bacteria develop resistance to [3-lactam antibiotics (e.g., penicillins,
cephalosporins) by producing B-lactamase enzymes, which hydrolyze and inactivate the
antibiotic's core B-lactam ring.[13][14][15]

Sulbactam acts as a "suicide inhibitor."[4] It is structurally similar to penicillin and is recognized
by the B-lactamase enzyme.[14] Sulbactam irreversibly binds to the active site of the enzyme,
forming a stable, covalent acyl-enzyme complex.[14][16] This complex is resistant to
hydrolysis, permanently inactivating the enzyme and preventing it from destroying co-
administered B-lactam antibiotics.[5][14] This protective action restores the efficacy of the
partner antibiotic against resistant bacterial strains.[13][15] While Sulbactam itself has weak
intrinsic antibacterial activity, its primary role is to function as a shield for other antibiotics.[4][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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